![molecular formula C16H18N6 B7355463 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine](/img/structure/B7355463.png)
8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine is a chemical compound that has shown potential in scientific research applications. It is a heterocyclic compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine is not fully understood, but it is believed to work by inhibiting various enzymes and pathways in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and regulation.
Biochemical and Physiological Effects
The compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and neuroprotective effects. It has also been shown to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
The advantages of using 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine in lab experiments include its high purity and yield, as well as its potential for use in treating various diseases. However, its limitations include its relatively unknown mechanism of action and potential side effects.
Future Directions
For research on 8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine include further studies on its mechanism of action, potential side effects, and efficacy in treating various diseases. It could also be studied for its potential use in drug delivery systems and as a tool for studying various biological processes.
Synthesis Methods
8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine can be synthesized through a variety of methods, including the use of palladium-catalyzed coupling reactions, Suzuki-Miyaura cross-coupling reactions, and copper-catalyzed azide-alkyne cycloaddition reactions. These methods have been used to produce the compound in high yields and purity.
Scientific Research Applications
The compound has been studied for its potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. In cancer research, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In neurological disorder research, it has been studied for its potential neuroprotective effects and as a treatment for Alzheimer's disease. In infectious disease research, it has been studied for its antibacterial and antifungal properties.
properties
IUPAC Name |
8-[(2R)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6/c1-2-8-17-13(4-1)6-7-14-5-3-10-22(14)15-16-20-19-12-21(16)11-9-18-15/h1-2,4,8-9,11-12,14H,3,5-7,10H2/t14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VINQJQZDUZWHHJ-CQSZACIVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=NC=CN3C2=NN=C3)CCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](N(C1)C2=NC=CN3C2=NN=C3)CCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.